Cas no 3626-94-6 (cinnamic acid, 2-hydroxy-3-methoxy-)

• Product Name: cinnamic acid, 2-hydroxy-3-methoxy-
• CAS No: 3626-94-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 921190
• PubChem ID: 520785
• Update Time: 2025-06-07

cinnamic acid, 2-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• cinnamic acid, 2-hydroxy-3-methoxy-
• 2-hydroxy-3-methoxycinnamic acid
• 3-(2-hydroxy-3-methoxyphenyl)prop-2-enoic acid
• 3626-94-6
• DB-217378
• D87803
• DTXSID60334459
• 2-Propenoic acid, 3-(2-hydroxy-3-methoxyphenyl)-
• CID 520785

• Inchi： 1S/C10H10O4/c1-14-8-4-2-3-7(10(8)13)5-6-9(11)12/h2-6,13H,1H3,(H,11,12)
• InChI Key： VZFPHVWLPRCAGD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC(=O)O)=C1O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on cinnamic acid, 2-hydroxy-3-methoxy-

Cinnamic Acid, 2-Hydroxy-3-Methoxy

Cinnamic acid, 2-hydroxy-3-methoxy (CAS No. 3626-94-6) is a naturally occurring phenolic compound belonging to the class of phenylpropanoids. It is also commonly referred to as resveratrol-O-methyltransferase substrate or methoxyhydroxycinnamic acid, depending on its structural context and functional groups. This compound is widely found in various plant species, particularly in fruits, vegetables, and herbs, where it plays a significant role in protecting the plant from environmental stressors and pathogens.

The molecular structure of cinnamic acid, 2-hydroxy-3-methoxy consists of a benzene ring substituted with a hydroxyl group at position 2 and a methoxy group at position 3. The presence of these functional groups contributes to its antioxidant and anti-inflammatory properties, making it a subject of interest in both food science and pharmaceutical research. Recent studies have highlighted its potential as a natural food preservative due to its ability to inhibit lipid oxidation and microbial growth.

One of the most promising applications of cinnamic acid, 2-hydroxy-3-methoxy lies in the field of nutraceuticals. Researchers have explored its bioavailability and bioactivity in human subjects, revealing that it can be absorbed efficiently in the gastrointestinal tract and exhibit beneficial effects on cardiovascular health. For instance, a 2023 study published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound can reduce LDL cholesterol levels and improve endothelial function, making it a potential candidate for functional food development.

In addition to its nutritional benefits, cinnamic acid, 2-hydroxy-3-methoxy has shown significant promise in cosmetic applications. Its ability to scavenge free radicals and protect skin cells from oxidative damage has led to its incorporation into anti-aging skincare products. A recent clinical trial conducted by the International Journal of Cosmetic Science reported that topical application of this compound resulted in improved skin elasticity and reduced signs of photoaging.

The synthesis and extraction methods for cinnamic acid, 2-hydroxy-3-methoxy have also been a focal point of recent research. Traditional extraction techniques such as solvent extraction and supercritical fluid chromatography have been optimized to enhance yield and purity. Moreover, advancements in biotechnology have enabled the production of this compound through metabolic engineering of microorganisms, offering a sustainable alternative to conventional extraction methods.

Despite its numerous benefits, the stability and sensory properties of cinnamic acid, 2-hydroxy-3-methoxy pose challenges for its commercial application. Ongoing studies are focused on developing encapsulation technologies to protect this compound from degradation during processing and storage. These efforts aim to ensure that its bioactive properties are preserved while maintaining the sensory quality of food products.

In conclusion, cinnamic acid, 2-hydroxy-3-methoxy (CAS No. 3626-94-6) is a versatile natural compound with wide-ranging applications in food science, pharmaceuticals, and cosmetics. Its unique chemical structure endows it with potent antioxidant and anti-inflammatory properties, making it an invaluable resource for developing health-promoting products. As research continues to uncover new insights into its functionality and applicability, this compound is poised to play an increasingly important role in enhancing human health and well-being.